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Compound of Interest

Compound Name: 2-Bromo-3-methylpentanoic acid

Cat. No.: B1597287

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-Bromo-3-methylpentanoic acid, ensuring operational integrity and
adherence to safety protocols.

Key Safety and Physical Data

A thorough understanding of the chemical's properties is the first step in safe handling. Below is
a summary of key quantitative data for 2-Bromo-3-methylpentanoic acid.

Property Value Source

Molecular Formula C6H11Bro2 PubChem[1]
Molecular Weight 195.05 g/mol PubChem|[1]
Boiling Point 240.5 °C at 760 mmHg LookChem|[2]
Density 1.432 g/cm3 LookChem[2]
Flash Point 99.3°C LookChem[2]
Storage Temperature 2-8°C LookChem|[2]

Hazard Identification and Immediate Precautions
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2-Bromo-3-methylpentanoic acid is classified as a hazardous substance. According to safety
data sheets, it can be a flammable liquid and vapor, causes severe skin burns and eye
damage, and is very toxic to aquatic life with long-lasting effects|[3].

Precautionary Statements:

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces. Use only non-
sparking tools and take precautionary measures against static discharge. Wash skin
thoroughly after handling and wear protective gloves, clothing, eye, and face protection.
Avoid release to the environment[3].

e Response: In case of fire, use appropriate media for extinction. If on skin or in eyes, rinse
immediately with plenty of water for several minutes and seek immediate medical attention. If
swallowed, rinse mouth and do NOT induce vomiting[4].

o Storage: Store in a well-ventilated place and keep cool. Keep the container tightly closed and
store locked up[3].

Proper Disposal Protocol: A Step-by-Step Approach

The recommended procedure for the disposal of 2-Bromo-3-methylpentanoic acid is to
engage a licensed professional waste disposal service. Attempting to neutralize or dispose of
this chemical without the proper expertise and facilities can lead to hazardous situations and
environmental contamination.

Experimental Protocol for Waste Handling and Segregation:

o Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a
lab coat.

» Waste Collection: Collect surplus and non-recyclable 2-Bromo-3-methylpentanoic acid in a
designated, properly labeled, and sealed container. Ensure the container is compatible with
the chemical.

e Labeling: The waste container must be clearly labeled with the chemical name ("2-Bromo-3-
methylpentanoic acid"), hazard symbols (e.g., corrosive, flammable, environmentally
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hazardous), and the date of accumulation.

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and
secure waste accumulation area, away from incompatible materials, heat, and ignition
sources.

o Contacting a Licensed Disposal Company: Arrange for the collection and disposal of the
chemical waste through a licensed and approved hazardous waste disposal company.
Provide them with the safety data sheet (SDS) for 2-Bromo-3-methylpentanoic acid.

» Documentation: Maintain a record of the waste disposal, including the date, quantity, and the
name of the disposal company, in accordance with institutional and regulatory requirements.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-3-
methylpentanoic acid.
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Caption: Logical workflow for the proper disposal of 2-Bromo-3-methylpentanoic acid.
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In conclusion, the safe and proper disposal of 2-Bromo-3-methylpentanoic acid necessitates
a structured approach centered on containment, clear communication of hazards, and the
engagement of professional disposal services[3][4][5]. Adherence to these procedures is
paramount for the safety of laboratory personnel and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-3-methylpentanoic acid | C6H11BrO2 | CID 260481 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. lookchem.com [lookchem.com]

» 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. fishersci.com [fishersci.com]

» 5. static.cymitquimica.com [static.cymitquimica.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of 2-Bromo-3-
methylpentanoic Acid: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597287#2-bromo-3-methylpentanoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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